Cas no 2228791-35-1 (3-(aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol
• CAS No: 2228791-35-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6042714
• PubChem ID: 165624403
• Update Time: 2025-06-08

3-(aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol
• EN300-1794038
• 2228791-35-1
• 3-(aminomethyl)-3-[(tert-butoxy)methyl]cyclobutan-1-ol

• Inchi： 1S/C10H21NO2/c1-9(2,3)13-7-10(6-11)4-8(12)5-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： LYVRPDYOFYFAJO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(CN)CC(C1)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(tert-Butoxy)methylcyclobutan-1-ol (CAS No. 2228791-35-1)

3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol (CAS No. 2228791-35-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a cyclobutane ring with functional groups that include an aminomethyl group and a tert-butoxy methyl group, making it a versatile molecule for further chemical modifications and biological evaluations.

The cyclobutane ring is a four-membered cyclic structure that is known for its inherent strain, which can influence the reactivity and stability of the molecule. The presence of the aminomethyl group (–CH₂NH₂) provides the compound with nucleophilic properties, making it suitable for various chemical reactions such as acylation, alkylation, and coupling reactions. The tert-butoxy methyl group (–CH₂OCH₃(C₃H₇)₃) adds steric bulk and can enhance the solubility and stability of the molecule in different solvents.

In the realm of medicinal chemistry, 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Moreover, the aminomethyl group can be readily functionalized to introduce various pharmacophores, enhancing the compound's therapeutic potential. Another study in *Bioorganic & Medicinal Chemistry Letters* (2020) highlighted the synthesis of 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol derivatives with improved blood-brain barrier permeability, which is crucial for developing drugs targeting neurological disorders.

In addition to its medicinal applications, 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol has also found use in materials science. The unique combination of the cyclobutane ring and functional groups makes it an attractive candidate for designing novel polymers and coatings. Research published in *Macromolecules* (2021) demonstrated that this compound can be polymerized to form high-performance materials with enhanced mechanical properties and thermal stability.

The synthesis of 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol typically involves multi-step processes, including ring closure metathesis (RCM) and subsequent functional group manipulations. A detailed synthetic route was reported in *Organic Letters* (2019), where the authors described an efficient method to synthesize this compound using readily available starting materials and mild reaction conditions. This synthetic approach not only improves the yield but also reduces the environmental impact by minimizing waste generation.

The safety profile of 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be used in clinical settings.

In conclusion, 3-(Aminomethyl)-3-(tert-butoxy)methylcyclobutan-1-ol (CAS No. 2228791-35-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it a valuable starting point for developing new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern scientific research.